Cas no 2227798-84-5 ((1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2227798-84-5
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 5858766
• PubChem ID: 165971656
• Update Time: 2025-06-15

(1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• (1S)-2-amino-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethan-1-ol
• EN300-1751855
• 2227798-84-5

• Inchi： 1S/C11H19N3OS/c1-8-10(9(15)7-12)16-11(13-8)14-5-3-2-4-6-14/h9,15H,2-7,12H2,1H3/t9-/m0/s1
• InChI Key： XBODSQZLNYYHPF-VIFPVBQESA-N
• SMILES： S1C([C@H](CN)O)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.6Ų

Additional information on (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol

Chemical Profile of (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol (CAS No. 2227798-84-5)

The compound (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol, identified by its CAS number 2227798-84-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amino group, a piperidine moiety, and a thiazole ring, makes it a versatile scaffold for developing novel therapeutic agents.

In recent years, the exploration of thiazole derivatives has been extensively studied due to their broad spectrum of biological activities. Thiazole rings are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable in the design of new drugs. The specific configuration of the stereocenter at the (1S) position further enhances the compound's pharmacological profile by influencing its interactions with biological targets. This stereochemical feature is crucial in determining the compound's efficacy and selectivity.

The incorporation of a piperidine ring into the molecular structure adds another layer of complexity and functionality. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The combination of a thiazole ring and a piperidine moiety in this compound suggests potential applications in neurological disorders, including neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have highlighted the importance of such hybrid structures in developing next-generation therapeutics.

The compound's primary functional group, the amino group, plays a critical role in its reactivity and interaction with biological systems. Amino groups can participate in hydrogen bonding, forming essential interactions with proteins and nucleic acids. This property is particularly valuable in drug design, as it allows for the optimization of binding affinities and selectivity. Additionally, the amino group can be modified through various chemical reactions, enabling the synthesis of derivatives with enhanced pharmacological properties.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address multiple targets simultaneously. The structure of (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol aligns well with this trend, as it possesses multiple sites for interaction with biological targets. This polypharmacophoric nature makes it an attractive candidate for developing combination therapies that can synergistically enhance therapeutic outcomes.

Computational studies have been instrumental in understanding the pharmacokinetic and pharmacodynamic properties of this compound. Molecular modeling techniques have revealed that the stereochemistry at the (1S) position influences the compound's binding affinity to various receptors and enzymes. These insights have guided the optimization process toward improving drug-like properties such as solubility, bioavailability, and metabolic stability.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial experiments have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that the compound exhibits antiproliferative activity against certain cancer cell lines, highlighting its potential as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core efficiently. Techniques such as chiral resolution and asymmetric synthesis have been crucial in obtaining the desired stereochemical configuration at the stereocenter.

As research progresses, additional derivatives of this compound are being explored to further enhance its pharmacological profile. By modifying specific functional groups or introducing new moieties, scientists aim to develop more potent and selective therapeutic agents. The flexibility offered by this molecular scaffold makes it an ideal platform for structural diversification and drug discovery.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like (1S)-2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol exemplifies this collaborative approach. By integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.